Cas no 1314930-50-1 (1,3-Dimethylcyclopentan-1-amine)

• Product Name: 1,3-Dimethylcyclopentan-1-amine
• CAS No: 1314930-50-1
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD19213460
• CID: 5613980
• PubChem ID: 53954756
• Update Time: 2025-05-24

1,3-Dimethylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS006347830
• SCHEMBL4168216
• 1314930-50-1
• EN300-330256
• 1,3-dimethylcyclopentan-1-amine
• Cyclopentanamine, 1,3-dimethyl-
• 1,3-Dimethylcyclopentan-1-amine

• MDL： MFCD19213460
• Inchi： 1S/C7H15N/c1-6-3-4-7(2,8)5-6/h6H,3-5,8H2,1-2H3
• InChI Key： JGWGDVYJTSMCRZ-UHFFFAOYSA-N
• SMILES： NC1(C)CCC(C)C1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.840±0.06 g/cm3(Predicted)
• Boiling Point: 134.2±8.0 °C(Predicted)
• pka: 10.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,3-Dimethylcyclopentan-1-amine

1,3-Dimethylcyclopentan-1-amine (CAS No. 1314930-50-1): An Overview of Its Structure, Properties, and Applications

1,3-Dimethylcyclopentan-1-amine (CAS No. 1314930-50-1) is a cyclic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a cyclopentane ring with two methyl groups and an amine functional group attached to the first carbon atom. The molecular formula of 1,3-Dimethylcyclopentan-1-amine is C7H15N, and its molecular weight is approximately 117.20 g/mol.

The structural features of 1,3-Dimethylcyclopentan-1-amine contribute to its chemical reactivity and physical properties. The presence of the amine group makes it a primary amine, which can participate in various chemical reactions such as nucleophilic substitution, condensation reactions, and the formation of salts with acids. The cyclopentane ring provides a rigid framework that can influence the conformational stability and reactivity of the molecule.

In terms of physical properties, 1,3-Dimethylcyclopentan-1-amine is a colorless liquid at room temperature with a characteristic amine odor. It has a boiling point of approximately 88°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility in water is limited due to the hydrophobic nature of the cyclopentane ring and methyl groups.

The synthesis of 1,3-Dimethylcyclopentan-1-amine can be achieved through various methods. One common approach involves the reaction of 1,3-dimethylcyclopentane with ammonia or an amine derivative under appropriate conditions. Another method involves the reduction of a corresponding nitrile or imine precursor using reducing agents such as lithium aluminum hydride (LAH) or sodium borohydride (NaBH4). These synthetic routes provide flexibility in the production of 1,3-Dimethylcyclopentan-1-amine, allowing for its large-scale manufacturing for industrial applications.

In the pharmaceutical industry, 1,3-Dimethylcyclopentan-1-amine has shown promise as an intermediate in the synthesis of various drugs and drug candidates. Its primary amine functionality can be used to introduce additional functional groups or linkages to create more complex molecules with desired biological activities. Recent studies have explored the use of 1,3-Dimethylcyclopentan-1-amine in the development of novel analgesics, anti-inflammatory agents, and antiviral compounds.

Beyond pharmaceutical applications, 1,3-Dimethylcyclopentan-1-amine has found utility in materials science and polymer chemistry. The compound can be incorporated into polymer chains to enhance their mechanical properties, thermal stability, and chemical resistance. For example, it has been used as a monomer or comonomer in the synthesis of polyamides and polyurethanes with improved performance characteristics.

In organic synthesis, 1,3-Dimethylcyclopentan-1-amine serves as a versatile building block for constructing complex organic molecules. Its reactivity as a primary amine allows it to participate in a wide range of reactions, including condensation with carboxylic acids to form amides, reaction with aldehydes or ketones to form imines or Schiff bases, and coupling reactions with other functional groups to create diverse molecular structures.

The environmental impact of 1,3-Dimethylcyclopentan-1-amine is an important consideration for its industrial use. Studies have shown that the compound has low toxicity and environmental persistence when handled properly. However, it is essential to follow standard safety protocols during its handling and disposal to minimize any potential risks.

In conclusion, 1,3-Dimethylcyclopentan-1-amine (CAS No. 1314930-50-1) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive intermediate for developing new drugs and materials with enhanced properties. Ongoing research continues to explore new applications and synthetic methods for this versatile compound.